molecular formula C64H132ClNO4 B590558 N,N,N-Trihexadecylhexadecan-1-aminium perchlorate CAS No. 139653-53-5

N,N,N-Trihexadecylhexadecan-1-aminium perchlorate

Cat. No. B590558
CAS RN: 139653-53-5
M. Wt: 1015.213
InChI Key: JVHXKWHDGRRNQK-UHFFFAOYSA-M
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Description

N,N,N-Trihexadecylhexadecan-1-aminium perchlorate, also known as N,N,N-Trihexadecylhexadecan-1-aminium perchlorate, is a useful research compound. Its molecular formula is C64H132ClNO4 and its molecular weight is 1015.213. The purity is usually 95%.
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properties

CAS RN

139653-53-5

Molecular Formula

C64H132ClNO4

Molecular Weight

1015.213

IUPAC Name

tetrahexadecylazanium;perchlorate

InChI

InChI=1S/C64H132N.ClHO4/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65(62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2,63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4;2-1(3,4)5/h5-64H2,1-4H3;(H,2,3,4,5)/q+1;/p-1

InChI Key

JVHXKWHDGRRNQK-UHFFFAOYSA-M

SMILES

CCCCCCCCCCCCCCCC[N+](CCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC.[O-]Cl(=O)(=O)=O

synonyms

TETRAHEXADECYLAMMONIUM PERCHLORATE

Origin of Product

United States

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